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Compound of Interest

Compound Name: Luteolinidol chloride

L  Get Quote

Cat. No.: B1675521

This guide provides essential safety and logistical information for the proper disposal of
luteolinidol chloride in a laboratory setting. The following procedures are based on general
best practices for non-hazardous chemical waste disposal. Researchers, scientists, and drug
development professionals should always consult their institution's specific chemical hygiene
plan and local regulations before proceeding.

Summary of Chemical Data for Disposal

Proper waste identification is the first step in safe disposal. The following table summarizes key
identifiers for luteolinidol chloride.

Property Value

Chemical Name

Luteolinidin chloride

CAS Number

1154-78-5

Molecular Formula

C15H110sCl

Hazard Classification

This substance does not meet the criteria for

classification as hazardous according to GHS.

[1](21[3]

Physical State

Solid, Powder
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Experimental Protocol: Step-by-Step Disposal of
Luteolinidol Chloride

This protocol outlines the procedure for the disposal of luteolinidol chloride and associated
contaminated materials.

1. Personal Protective Equipment (PPE) Assessment:
» Before handling the chemical waste, ensure you are wearing appropriate PPE.
» Required PPE:
o Chemical-resistant gloves (e.qg., nitrile).
o Safety glasses or goggles.[2]
o Laboratory coat.
2. Waste Segregation:

« Do not mix luteolinidol chloride waste with other chemical waste streams, especially
solvents or reactive chemicals.

o Keep solid waste separate from liquid waste.
3. Packaging Solid Luteolinidol Chloride Waste:

» Place any unused or expired solid luteolinidol chloride into a designated, sealable, and
chemically compatible waste container.

e The container should be in good condition and have a secure, screw-on cap.
» Do not overfill the container; leave at least 10% headspace to prevent spills.
4. Packaging Contaminated Labware:

o Collect any lab supplies, such as weighing paper, gloves, or wipes, that are contaminated
with luteolinidol chloride.
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Place these items in a clear plastic bag.[4]

Double-bag the waste to ensure containment.[4]

This bag should then be placed in a designated solid chemical waste container.
. Labeling the Waste Container:

Label the waste container clearly. The label should include:

The full chemical name: "Luteolinidol Chloride".

o

[¢]

The words "Non-Hazardous Waste for Disposal” (or as required by your institution).

[¢]

The name and contact information of the generating laboratory/researcher.

[e]

The accumulation start date.
. Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

Ensure the storage area is away from general lab traffic and incompatible materials.
. Arranging for Disposal:

Follow your institution's procedure for chemical waste pickup. This typically involves
submitting a request through your Environmental Health and Safety (EHS) department.

Do not dispose of solid luteolinidol chloride in the regular trash unless explicitly permitted
by your institution's EHS for this specific chemical.[1][2]

. Disposal of Empty Containers:

Once the original luteolinidol chloride container is empty, deface or remove the original
label.
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o Dispose of the empty container in the regular laboratory trash or recycling, in accordance
with your institution's guidelines for empty chemical containers.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
luteolinidol chloride.
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Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid Luteolinidol Chloride?

Is it contaminated labware?

Package in a Labeled, Sealable Container

Double-bag in clear plastic bags

o (e.g., empty container - follow separate protocol)

Store in Designated Satellite Accumulation Area

Request Pickup via Institutional EHS

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for Luteolinidol Chloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
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